3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol, also known as DMXAA, is a synthetic small molecule that has been studied for its potential anti-cancer properties. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies.
Mechanism of Action
The exact mechanism of action of 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol is not fully understood, but it is believed to involve the activation of the immune system and the induction of tumor necrosis. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has been shown to induce the production of cytokines and chemokines, which can attract immune cells to the tumor site and stimulate an anti-tumor immune response. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has also been shown to disrupt tumor blood vessels, leading to tumor necrosis.
Biochemical and Physiological Effects:
3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has been shown to induce the production of cytokines and chemokines, such as TNF-alpha, IL-6, and MCP-1. These cytokines and chemokines can attract immune cells to the tumor site and stimulate an anti-tumor immune response. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has also been shown to disrupt tumor blood vessels, leading to tumor necrosis.
Advantages and Limitations for Lab Experiments
One advantage of 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol as a research tool is its specificity for tumor blood vessels, which allows for targeted anti-cancer therapy. However, 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has also been shown to have limited efficacy in some tumor types and can cause side effects such as fever and hypotension.
Future Directions
Future research on 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol may focus on optimizing its anti-cancer properties, such as by developing more potent analogues or identifying biomarkers of response. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol may also be studied in combination with other anti-cancer therapies, such as immunotherapy or targeted therapy. Additionally, 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol may have potential applications in other disease areas, such as inflammatory diseases or infectious diseases.
Synthesis Methods
The synthesis of 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol involves several steps, including the reaction of 4,5-dimethyl-2-nitrobenzaldehyde with ethyl acetoacetate to form 4,5-dimethyl-2-(2-oxoethyl)-1-nitrobenzene. This compound is then reacted with hydroxylamine to form 4,5-dimethyl-2-(2-hydroxyethyl)-1-nitrobenzene, which is subsequently reacted with 2-amino-4-methylpentan-1-ol to form 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol.
Scientific Research Applications
3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has been studied for its potential anti-cancer properties, particularly as a vascular disrupting agent. It has been shown to induce tumor necrosis and inhibit tumor growth in preclinical models. 3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol has also been studied for its potential use in combination with other anti-cancer therapies, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
3-[(4,5-dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2/c1-8(2)11(5-6-15)13-7-12-14-9(3)10(4)16-12/h8,11,13,15H,5-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEVXDWJEFRCZGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=N1)CNC(CCO)C(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4,5-Dimethyl-1,3-oxazol-2-yl)methylamino]-4-methylpentan-1-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.